Cas no 2648945-68-8 (4-(5-Bromopyridin-2-yl)-1lambda6-thiane-1,1-dione)

• Product Name: 4-(5-Bromopyridin-2-yl)-1lambda6-thiane-1,1-dione
• CAS No: 2648945-68-8
• MF: C₁₀H₁₂BrNO₂S
• MW: 290.176780700684
• CID: 5465023
• Update Time: 2025-05-23

4-(5-Bromopyridin-2-yl)-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromopyridin-2-yl)-1lambda6-thiane-1,1-dione
• Z4953113301
• 4-(5-Bromopyridin-2-yl)-1lambda6-thiane-1,1-dione

• Inchi： 1S/C10H12BrNO2S/c11-9-1-2-10(12-7-9)8-3-5-15(13,14)6-4-8/h1-2,7-8H,3-6H2
• InChI Key： BCXLAOPQXOWYMS-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1CCS(CC1)(=O)=O

Computed Properties

• Exact Mass: 288.97721 g/mol
• Monoisotopic Mass: 288.97721 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.4
• Molecular Weight: 290.18

Additional information on 4-(5-Bromopyridin-2-yl)-1lambda6-thiane-1,1-dione

Introduction to 4-(5-Bromopyridin-2-yl)-1λ6-thiane-1,1-dione (CAS No. 2648945-68-8)

4-(5-Bromopyridin-2-yl)-1λ6-thiane-1,1-dione is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic thioether derivative features a unique combination of a brominated pyridine moiety and a dithione functional group, making it a versatile scaffold for the development of novel bioactive molecules. The compound's molecular formula and structural configuration not only highlight its synthetic potential but also suggest its utility in modulating various biological pathways, particularly those involving enzyme inhibition and signal transduction.

The CAS No. 2648945-68-8 serves as a unique identifier for this chemical entity, ensuring precise referencing in scientific literature, patents, and regulatory submissions. The presence of both bromine and sulfur atoms in the molecule imparts distinct reactivity patterns, enabling diverse chemical transformations that can be exploited for drug discovery purposes. Recent advancements in computational chemistry have facilitated the prediction of its pharmacokinetic properties, suggesting potential applications as an intermediate in the synthesis of more complex therapeutic agents.

One of the most compelling aspects of 4-(5-Bromopyridin-2-yl)-1λ6-thiane-1,1-dione is its role as a building block in the design of small-molecule inhibitors targeting key enzymes implicated in diseases such as cancer, inflammation, and neurodegeneration. For instance, studies have demonstrated its ability to interact with thioredoxin reductase (TrxR), an enzyme overexpressed in many malignancies. By leveraging the dithione moiety, this compound can engage with redox-sensitive residues within TrxR, thereby inhibiting its activity and disrupting tumor cell proliferation. Such findings align with the growing interest in redox-based therapies as complementary strategies to conventional treatments.

Furthermore, the 5-Bromopyridin-2-yl substituent introduces a handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations allow medicinal chemists to append diverse aryl or heteroaryl groups, expanding the chemical space for exploring novel pharmacophores. A notable example comes from recent research where derivatives of this scaffold were synthesized and evaluated for their antimicrobial properties. The results indicated promising activity against Gram-negative bacteria, attributed to the ability of the bromopyridine moiety to disrupt bacterial outer membrane integrity.

The synthesis of 4-(5-Bromopyridin-2-yl)-1λ6-thiane-1,1-dione typically involves multi-step organic reactions starting from commercially available precursors such as 2-bromo-pyridine and thioacetic acid derivatives. Advances in green chemistry have led to the development of more sustainable synthetic routes that minimize waste generation and hazardous byproducts. For instance, catalytic methods employing palladium or nickel complexes have been optimized to enhance yield while reducing reliance on stoichiometric reagents.

In vitro pharmacological studies have revealed that this compound exhibits selective binding affinity for certain protein targets due to its optimized steric and electronic properties. The dithione group acts as a hydrogen bond acceptor, facilitating interactions with polar residues in protein active sites, while the bromopyridine ring provides hydrophobic complementarity. Such features are critical for achieving high specificity and low toxicity profiles in drug candidates.

Recent preclinical investigations have also explored its potential as an anti-inflammatory agent by targeting lipoxygenase (LOX) enzymes involved in prostaglandin synthesis. Initial results suggest that 4-(5-Bromopyridin-2-yl)-1λ6-thiane-1,1-dione can modulate LOX activity by competing with arachidonic acid for substrate binding or by inhibiting enzyme-protein interactions within cellular signaling cascades. These observations are particularly relevant given the therapeutic value of LOX inhibitors in conditions like rheumatoid arthritis and atherosclerosis.

The compound's stability under various storage conditions has been thoroughly assessed through kinetic studies conducted at ambient temperatures and controlled environments. The dithione functionality exhibits moderate sensitivity to hydrolysis but remains stable when stored under inert atmospheres or at low temperatures. This stability profile is advantageous for both industrial-scale production and long-term sample archiving in research laboratories.

From a regulatory perspective, CAS No. 2648945-68-8 ensures compliance with international chemical nomenclature standards, facilitating seamless integration into databases used by pharmaceutical agencies such as the FDA and EMA. Documentation regarding its synthesis, safety data sheets (SDS), and analytical characterization adheres to Good Manufacturing Practices (GMP), ensuring consistency across different batches produced by manufacturers.

The growing body of literature on 4-(5-Bromopyridin-2-yl)-1λ6-thiane-1,1-dione underscores its significance as a privileged scaffold in medicinal chemistry innovation. Ongoing research efforts are focused on expanding its utility through structure-based drug design approaches combined with high-throughput screening (HTS) technologies to identify lead compounds with enhanced therapeutic efficacy.